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Abstract

N-nitroso-desmethyl-cyclobenzaprine is a nitrosamine impurity of significant concern in the
pharmaceutical industry. Arising from the secondary amine moiety of desmethyl-
cyclobenzaprine, a metabolite of the muscle relaxant cyclobenzaprine, this compound is
classified as a potent genotoxic and potential human carcinogen. This technical guide provides
a thorough review of the available literature on N-nitroso-desmethyl-cyclobenzaprine,
encompassing its chemical properties, formation pathways, toxicological assessment, and
analytical methodologies for its detection and quantification. Due to the limited publicly
available data specifically for this compound, this review also incorporates relevant information
on the broader class of N-nitrosamine drug substance-related impurities (NDSRIS) to provide a
comprehensive understanding of the associated risks and control strategies.

Chemical and Physical Properties

N-nitroso-desmethyl-cyclobenzaprine is a derivative of cyclobenzaprine, a well-known
muscle relaxant. Its core chemical structure is characterized by the dibenzo[a,d][1]annulene

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15813342#bc-rfq
https://www.benchchem.com/product/b15813342/docs?utm_src=pdf-body#n-nitroso-desmethyl-cyclobenzaprine-a-comprehensive-technical-review
https://www.benchchem.com/product/b15813342/docs?utm_src=pdf-body#n-nitroso-desmethyl-cyclobenzaprine-a-comprehensive-technical-review
https://www.benchchem.com/product/b15813342/docs?utm_src=pdf-body#n-nitroso-desmethyl-cyclobenzaprine-a-comprehensive-technical-review
https://resolvemass.ca/ndsri-impurity-synthesis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15813342?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

ring system, with a nitrosated N-methylpropylidene side chain.

Property

Value

Source

Chemical Name

N-(3-(5H-dibenzo[a,d]
[1]annulen-5-ylidene)propyl)-

N-methylnitrous amide

[2]

Synonyms

N-Nitroso Cyclobenzaprine

Related Compound B

[2]

Molecular Formula C19H18N20 [3]
Molecular Weight 290.36 g/mol [3]
CAS Number Not Available [4]
Not specified in available
Appearance ) ) )
literature; likely a solid
Storage 2-8°C Refrigerator [3]

Formation and Synthesis
Formation as a Pharmaceutical Impurity

The formation of N-nitroso-desmethyl-cyclobenzaprine is a critical concern during the

synthesis, formulation, and storage of cyclobenzaprine-containing drug products.[5] The

primary mechanism involves the nitrosation of the secondary amine precursor, desmethyl-

cyclobenzaprine. This reaction is facilitated by the presence of nitrosating agents, such as

nitrite ions, under acidic conditions.[6]
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Sources of nitrite contamination can include raw materials, excipients, and even the

manufacturing process itself.[5]

Laboratory Synthesis

While specific, detailed protocols for the synthesis of N-nitroso-desmethyl-cyclobenzaprine
are not readily available in peer-reviewed literature, general methods for the N-nitrosation of
secondary amines are well-established. These methods are crucial for the preparation of
analytical reference standards to enable accurate quantification in drug products.

General Experimental Protocol for N-Nitrosation of a Secondary Amine:

e Dissolution: The secondary amine precursor (desmethyl-cyclobenzaprine) is dissolved in a

suitable organic solvent.

 Acidification: The solution is cooled (typically to 0-5°C) and acidified with an acid such as

hydrochloric acid.
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 Nitrosation: A solution of a nitrosating agent, most commonly sodium nitrite in water, is added
dropwise to the cooled, acidified amine solution while maintaining the low temperature.

» Reaction Monitoring: The reaction progress is monitored by a suitable analytical technique,
such as thin-layer chromatography (TLC) or liquid chromatography (LC).

o Work-up: Upon completion, the reaction mixture is neutralized and extracted with an organic
solvent.

 Purification: The crude product is purified using chromatographic techniques (e.g., column
chromatography) to yield the pure N-nitrosamine.

It is imperative to handle nitrosamines with extreme caution in a well-ventilated fume hood due
to their potential carcinogenicity.

Toxicology and Regulatory Status

N-nitrosamines are a class of compounds recognized for their genotoxic and carcinogenic
properties.[7] Consequently, their presence in pharmaceutical products is strictly regulated.

Regulatory Classification and Intake Limits

The U.S. Food and Drug Administration (FDA) has classified N-nitroso-desmethyl-
cyclobenzaprine under Potency Category 1 according to the Carcinogenic Potency
Categorization Approach (CPCA).[5] This classification is for nitrosamines with the highest
carcinogenic potential. The acceptable intake (Al) limit for N-nitroso-desmethyl-
cyclobenzaprine has been established at 26.5 ng/day.[2]

Toxicological Data

Specific quantitative toxicological data, such as LD50 (median lethal dose) or IC50 (half-
maximal inhibitory concentration) values, for N-nitroso-desmethyl-cyclobenzaprine are not
publicly available. However, extensive research on other N-nitrosamines has demonstrated
their ability to induce DNA damage, gene mutations, and chromosomal aberrations.[8][9] The
genotoxicity of many N-nitrosamines is dependent on metabolic activation.[8]

For context, the acute oral LD50 values for the parent drug, cyclobenzaprine, are
approximately 338 mg/kg in mice and 425 mg/kg in rats. It is crucial to note that the toxicity of
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the N-nitroso impurity is expected to be significantly higher and of a different nature
(genotoxicity) than the parent compound.

Genotoxicity Assessment of NDSRIs

Recent studies have focused on the genotoxicity of various NDSRIs. While specific data for N-
nitroso-desmethyl-cyclobenzaprine was not found in the reviewed literature, studies on other
NDSRIs have shown that some, but not all, are mutagenic in the Enhanced Ames Test (EAT)
and can induce micronuclei and gene mutations in human cell lines after metabolic activation.
[8][9] These studies underscore the importance of compound-specific toxicological evaluation.

Metabolism

The metabolic fate of N-nitroso-desmethyl-cyclobenzaprine has not been specifically
described in the available literature. However, the general metabolic pathways of N-
nitrosamines are understood to involve enzymatic activation, primarily by cytochrome P450
(CYP) enzymes, to form highly reactive electrophilic intermediates.[10] These intermediates
can then alkylate cellular macromolecules, including DNA, which is a key step in the initiation of
carcinogenesis.
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Given that the parent drug, cyclobenzaprine, is metabolized by CYP3A4, CYP1A2, and to a
lesser extent, CYP2D6, it is plausible that these same enzyme systems could be involved in
the metabolic activation of its N-nitroso derivative.

Analytical Methodologies

The detection and quantification of N-nitroso-desmethyl-cyclobenzaprine at the stringent
regulatory limits require highly sensitive and specific analytical methods. The most commonly
employed techniques are based on chromatography coupled with mass spectrometry.

Analytical Techniques
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e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most widely
used technique for the analysis of nitrosamine impurities.[5] It offers high sensitivity,
selectivity, and the ability to quantify trace levels of the analyte in complex matrices such as
drug substances and formulations.

e Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be used for the
analysis of nitrosamines, particularly for more volatile compounds.[5]

General Experimental Protocol for LC-MS/MS Analysis

e Sample Preparation: The drug substance or product is accurately weighed and dissolved in a
suitable solvent. This may be followed by extraction and concentration steps to enrich the
analyte and remove interfering substances.

o Chromatographic Separation: The prepared sample is injected into an LC system. A
reversed-phase C18 column is commonly used to separate the N-nitrosamine from the
active pharmaceutical ingredient (API) and other impurities. The mobile phase typically
consists of a mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile or
methanol) in a gradient elution mode.

e Mass Spectrometric Detection: The eluent from the LC column is introduced into the mass
spectrometer. Detection is typically performed using positive electrospray ionization (ESI+)
and multiple reaction monitoring (MRM) for high specificity and sensitivity.
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Method validation is a critical aspect of ensuring the reliability of the analytical data and
typically includes the evaluation of specificity, linearity, accuracy, precision, limit of detection
(LOD), and limit of quantitation (LOQ).

Conclusion

N-nitroso-desmethyl-cyclobenzaprine represents a significant challenge for the
pharmaceutical industry due to its potent genotoxic potential and the stringent regulatory limits
on its presence in drug products. While specific toxicological and metabolic data for this
compound are limited in the public domain, the well-established understanding of the N-
nitrosamine class of compounds provides a strong basis for risk assessment and control. The
formation of this impurity is mechanistically understood, and its control relies on a thorough
understanding of the manufacturing process and the implementation of appropriate control
strategies to minimize the presence of secondary amine precursors and nitrosating agents.
Highly sensitive analytical methods, predominantly LC-MS/MS, are essential for ensuring that
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levels of N-nitroso-desmethyl-cyclobenzaprine in pharmaceutical products remain below the
acceptable intake limit, thereby safeguarding patient safety. Further research into the specific
toxicological profile and metabolic fate of this compound is warranted to refine risk
assessments and inform regulatory guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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